Cas no 57170-09-9 (6-Isoquinolinol, 1-[(4-hydroxy-3-methoxyphenyl)methyl]-7-methoxy-)

6-Isoquinolinol, 1-[(4-hydroxy-3-methoxyphenyl)methyl]-7-methoxy- structure
57170-09-9 structure
Product Name:6-Isoquinolinol, 1-[(4-hydroxy-3-methoxyphenyl)methyl]-7-methoxy-
CAS No:57170-09-9
MF:C18H17NO4
MW:311.331885099411
CID:346301
PubChem ID:136219917
Update Time:2025-04-19

6-Isoquinolinol, 1-[(4-hydroxy-3-methoxyphenyl)methyl]-7-methoxy- Chemical and Physical Properties

Names and Identifiers

    • 6-Isoquinolinol, 1-[(4-hydroxy-3-methoxyphenyl)methyl]-7-methoxy-
    • 1-[(4-hydroxy-3-methoxyphenyl)methyl]-7-methoxy-2H-isoquinolin-6-one
    • 57170-09-9
    • DTXSID30747613
    • 4',6-Didemethyl Papaverine
    • 4 inverted exclamation mark ,6-Didemethyl Papaverine
    • 1-(4-Hydroxy-3-methoxybenzyl)-7-methoxyisoquinolin-6-ol
    • 1-[(4-Hydroxy-3-methoxyphenyl)methyl]-7-methoxyisoquinolin-6(2H)-one
    • 4',6-Di-O-desmethylpapaverine
    • 1-[(4-HYDROXY-3-METHOXYPHENYL)METHYL]-7-METHOXYISOQUINOLIN-6-OL
    • AKOS030240719
    • Inchi: 1S/C18H17NO4/c1-22-17-8-11(3-4-15(17)20)7-14-13-10-18(23-2)16(21)9-12(13)5-6-19-14/h3-6,8-10,20-21H,7H2,1-2H3
    • InChI Key: SSLURVVRTRZFQY-UHFFFAOYSA-N
    • SMILES: O(C)C1C(=CC2C=CN=C(C=2C=1)CC1C=CC(=C(C=1)OC)O)O

Computed Properties

  • Exact Mass: 311.11600
  • Monoisotopic Mass: 311.11575802g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 380
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 71.8Ų

Experimental Properties

  • PSA: 71.55000
  • LogP: 2.84170
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